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Compound of Interest

Compound Name: Fortunellin

Cat. No.: B1673558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

flavonoid Fortunellin. It includes operational procedures and disposal plans to ensure

laboratory safety and proper chemical management. While Fortunellin is not classified as a

hazardous substance, adherence to good laboratory practices is crucial.

Physicochemical and Safety Data
While extensive quantitative toxicity data for Fortunellin is not readily available in public

databases, existing safety information indicates a low hazard profile. One material safety data

sheet explicitly states that Fortunellin is not a hazardous substance or mixture according to

Regulation (EC) No 1272/2008.[1] Research also suggests that Fortunellin exhibits little

toxicity in mice.[2][3][4]
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Property Value Source

Chemical Name Fortunellin -

CAS Number 20633-93-6 [1]

Molecular Formula C₂₈H₃₂O₁₄ [1]

Molecular Weight 592.55 g/mol [2]

Appearance Data not available -

Solubility
≥ 1 mg/mL in 10% DMSO/90%

saline
[2]

GHS Classification
Not a hazardous substance or

mixture
[1]

Occupational Exposure Limits No data available [1]

LD50/LC50 No data available [5]

Personal Protective Equipment (PPE)
As a precautionary measure, standard laboratory PPE should be worn when handling

Fortunellin to minimize exposure and ensure safety.
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PPE Specification

Hand Protection

Wear protective gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374.[1]

Eye Protection Use safety glasses.[1]

Respiratory Protection

For operations that may generate dust, a mask

or respirator tested and approved under

standards such as NIOSH (US) or CEN (EU) is

recommended.[1]

Skin and Body Protection

Wear suitable protective clothing appropriate for

the quantity and activity level of the substance in

the workplace.[1]

Operational and Disposal Plans
Handling and Storage

Handling: Avoid the formation of dust when handling the solid form of Fortunellin.[1] Prevent

contact with skin and eyes.[1]

Storage: Store at -20°C and protect from light.[2]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, administer artificial respiration.[1]

Skin Contact
Wash the affected area thoroughly with soap

and water.[1]

Eye Contact
Rinse eyes well with plenty of water for at least

15 minutes.[1]

Ingestion

Do not induce vomiting in an unconscious

person. Rinse the mouth thoroughly with water.

[1]

In all cases of significant exposure, consult a

physician and show them the safety data sheet.

[1]

Spills and Accidental Release
In the event of a spill, use personal protective equipment and ensure adequate ventilation.[1]

Prevent the substance from entering drains, surface water, and ground water.[1]

Disposal Plan
As Fortunellin is considered a non-hazardous chemical, disposal should follow standard

laboratory procedures for non-hazardous waste.

Unused Material: Unused Fortunellin that is not contaminated can be disposed of as non-

hazardous chemical waste. It is recommended to consult with your institution's

environmental health and safety (EHS) department for specific guidelines. For research

chemicals deemed non-hazardous, they can often be placed in designated containers for

incineration.[6]

Contaminated Materials: Any materials, such as gloves, wipes, or empty containers, that are

contaminated with Fortunellin should be disposed of as chemical waste. Empty containers

should be rinsed, with the rinseate collected as chemical waste, before being discarded.
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General Guidance: Do not dispose of Fortunellin down the drain or in the regular trash.[7]

Experimental Workflow for Safe Handling of
Fortunellin
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Caption: Workflow for the safe handling of Fortunellin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1673558?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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